Cas no 76693-35-1 (2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo-)

2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo- is a brominated benzopyran derivative featuring a cyano group at the 3-position and a ketone functionality at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds and pharmaceutical scaffolds. The presence of the bromo substituent enhances its reactivity for further functionalization via cross-coupling reactions, while the electron-withdrawing cyano group contributes to its utility in nucleophilic substitution and cyclization reactions. Its well-defined structure makes it suitable for applications in medicinal chemistry and materials science, where precise molecular modifications are required. The compound is typically handled under controlled conditions due to its potential sensitivity.
2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo- structure
76693-35-1 structure
Product Name:2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo-
CAS No:76693-35-1
MF:C10H4BrNO2
MW:250.048261642456
CID:562348
PubChem ID:776095
Update Time:2025-06-11

2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo-
    • 6-BROMO-3-CYANOCOUMARIN
    • 2-oxo-6-bromo-2H-chromene-3-carbonitrile
    • 3-Cyano-6-bromochromon
    • 6-Brom-2-oxo-2H-chromen-3-carbonitril
    • 6-Brom-cumarin
    • 6-bromo-2H-chromen-2-one
    • 6-bromo-2-oxo-2H-chromene
    • 6-bromo-2-oxo-2H-chromene-3-carbonitrile
    • 6-bromo-chromen-2-one
    • 6-bromochromone
    • 6-bromo-coumarin
    • SCHEMBL3081130
    • 6-bromo-2-oxochromene-3-carbonitrile
    • HMS1671J11
    • CS-0216280
    • SR-01000424836-1
    • 76693-35-1
    • AKOS000571891
    • BDA69335
    • SR-01000424836
    • FT-0641603
    • EN300-379169
    • Z57176896
    • Inchi: 1S/C10H4BrNO2/c11-8-1-2-9-6(4-8)3-7(5-12)10(13)14-9/h1-4H
    • InChI Key: YZLPNNZWVUIODB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C=C(C#N)C(=O)O2

Computed Properties

  • Exact Mass: 248.94300
  • Monoisotopic Mass: 248.94254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • Density: 1.78
  • Boiling Point: 403.4 °C at 760 mmHg
  • Flash Point: 197.8 °C
  • PSA: 54.00000
  • LogP: 2.42718

2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo- Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo-

Comprehensive Overview of 2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo- (CAS No. 76693-35-1)

The compound 2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo- (CAS No. 76693-35-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique benzopyran core structure and functional groups, this compound serves as a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential applications, particularly in drug discovery and advanced material development.

One of the most intriguing aspects of 2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo- is its structural framework, which combines a benzopyran skeleton with a cyano group and a bromo substituent. This combination enhances its reactivity, making it a valuable building block for synthesizing more complex molecules. The presence of the 6-bromo moiety, in particular, allows for further functionalization through cross-coupling reactions, a topic widely searched in modern organic chemistry forums.

In recent years, the demand for high-purity intermediates like 2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo- has surged, driven by advancements in targeted drug delivery systems and green chemistry. Users frequently search for "sustainable synthesis methods for brominated compounds" or "applications of benzopyran derivatives in medicine," reflecting the growing interest in eco-friendly and medically relevant chemicals. This compound aligns well with these trends, as its derivatives are investigated for their potential bioactivity.

From a technical perspective, the CAS No. 76693-35-1 is often referenced in patents and academic papers focusing on heterocyclic chemistry. Its 2-oxo group contributes to its ability to form hydrogen bonds, a feature critical in designing molecules with specific binding affinities. This property is particularly relevant in the context of enzyme inhibitors and receptor modulators, areas where users frequently seek detailed mechanistic insights.

Another hot topic tied to this compound is its role in photoluminescent materials. The benzopyran core is known for its optical properties, and researchers are actively exploring how bromination affects its emission characteristics. Queries like "brominated benzopyran for OLEDs" or "fluorescence tuning of cyanobenzopyrans" highlight the intersection of this compound with cutting-edge material science applications.

Quality control and analytical methods for 2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo- are also frequently discussed. Techniques such as HPLC purity analysis and NMR characterization are essential for ensuring its suitability in high-stakes applications. Users often search for "certified reference standards for bromo-benzopyrans" or "spectral data of CAS 76693-35-1," underscoring the need for reliable technical data.

In summary, 2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo- (CAS No. 76693-35-1) represents a multifaceted compound with broad relevance in both life sciences and material engineering. Its structural features align with contemporary research priorities, including green synthesis, drug design, and functional materials. As scientific inquiries evolve, this compound is poised to remain a key subject of innovation and exploration.

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